Cas no 1185299-37-9 (2-(2-pyridinylmethoxy)aniline Dihydrochloride)

2-(2-Pyridinylmethoxy)aniline Dihydrochloride is a chemically synthesized organic compound primarily utilized as an intermediate in pharmaceutical and agrochemical research. Its dihydrochloride salt form enhances stability and solubility, facilitating handling and storage in laboratory settings. The compound features a pyridinylmethoxy moiety linked to an aniline group, making it a versatile building block for the development of heterocyclic compounds. Its structural properties are particularly valuable in medicinal chemistry for designing ligands and active pharmaceutical ingredients (APIs). The high purity and consistent quality of this reagent ensure reliable performance in synthetic applications, supporting advancements in drug discovery and material science.
2-(2-pyridinylmethoxy)aniline Dihydrochloride structure
1185299-37-9 structure
Product Name:2-(2-pyridinylmethoxy)aniline Dihydrochloride
CAS No:1185299-37-9
MF:C12H14Cl2N2O
MW:273.158360958099
CID:1207897
PubChem ID:45595815
Update Time:2025-11-02

2-(2-pyridinylmethoxy)aniline Dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(2-pyridinylmethoxy)aniline Dihydrochloride
    • [2-(2-Pyridinylmethoxy)phenyl]amine dihydrochloride
    • EN300-7378842
    • G32737
    • BS-39365
    • CS-0259638
    • 2-[(pyridin-2-yl)methoxy]aniline dihydrochloride
    • 2-(PYRIDIN-2-YLMETHOXY)-PHENYLAMINE DIHYDROCHLORIDE
    • 1185299-37-9
    • MFCD11506514
    • AKOS015845544
    • 2-(pyridin-2-ylmethoxy)aniline dihydrochloride
    • 2-(pyridin-2-ylmethoxy)aniline;dihydrochloride
    • [2-(2-Pyridinylmethoxy)phenyl]amine diHCl
    • MDL: MFCD11506514
    • Inchi: 1S/C12H12N2O.2ClH/c13-11-6-1-2-7-12(11)15-9-10-5-3-4-8-14-10;;/h1-8H,9,13H2;2*1H
    • InChI Key: MIJDDIMQMYTBGD-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O(CC1C=CC=CN=1)C1C=CC=CC=1N

Computed Properties

  • Exact Mass: 272.0483185g/mol
  • Monoisotopic Mass: 272.0483185g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.1Ų

2-(2-pyridinylmethoxy)aniline Dihydrochloride Security Information

2-(2-pyridinylmethoxy)aniline Dihydrochloride Pricemore >>

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Additional information on 2-(2-pyridinylmethoxy)aniline Dihydrochloride

Comprehensive Overview of 2-(2-Pyridinylmethoxy)aniline Dihydrochloride (CAS No. 1185299-37-9): Properties, Applications, and Research Insights

2-(2-Pyridinylmethoxy)aniline Dihydrochloride (CAS No. 1185299-37-9) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This compound, characterized by its pyridine and aniline functional groups, has garnered attention for its potential applications in drug discovery and material science. Its molecular structure, which includes a dihydrochloride salt form, enhances solubility and stability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-purity chemical intermediates like 2-(2-Pyridinylmethoxy)aniline Dihydrochloride has surged, driven by advancements in small-molecule therapeutics and bioconjugation techniques. Researchers frequently search for "CAS 1185299-37-9 suppliers" or "2-(2-Pyridinylmethoxy)aniline synthesis," reflecting its importance in medicinal chemistry and catalysis. The compound's unique chelating properties also make it a candidate for designing metal-organic frameworks (MOFs), a trending topic in materials science.

The physicochemical properties of 2-(2-Pyridinylmethoxy)aniline Dihydrochloride include a molecular weight of 277.17 g/mol and a white to off-white crystalline appearance. Its solubility profile (e.g., in water or polar organic solvents) is critical for laboratory applications, particularly in high-throughput screening and API formulation. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, addressing frequent queries like "how to analyze CAS 1185299-37-9 purity."

From a pharmacological perspective, this compound's structural motif is found in ligands targeting kinase inhibitors and GPCR modulators, aligning with the growing interest in precision medicine. Its pyridine-aniline scaffold is often explored in structure-activity relationship (SAR) studies, a hot topic in AI-driven drug design. Notably, its dihydrochloride form improves bioavailability, a key consideration for researchers investigating "salt selection in drug development."

In industrial settings, 2-(2-Pyridinylmethoxy)aniline Dihydrochloride is synthesized via multistep organic reactions, including etherification and amination. Optimizing its yield and scalability is a frequent challenge, as reflected in searches for "green chemistry approaches for CAS 1185299-37-9." Environmental concerns have also spurred interest in sustainable synthesis routes, such as catalytic methods or microwave-assisted reactions.

Safety and regulatory compliance are paramount when handling 2-(2-Pyridinylmethoxy)aniline Dihydrochloride. While not classified as hazardous, proper laboratory practices (e.g., PPE usage) are emphasized. The compound's SDS (Safety Data Sheet) is often requested, underscoring the importance of transparency in chemical sourcing—a major concern for quality-driven buyers.

Future research directions for CAS 1185299-37-9 may explore its role in photoredox catalysis or as a fluorescent probe, given its aromatic system. As the scientific community prioritizes fragment-based drug discovery, this compound's modular structure could unlock novel therapeutic leads. Its integration into combinatorial chemistry libraries further highlights its versatility.

In summary, 2-(2-Pyridinylmethoxy)aniline Dihydrochloride exemplifies the intersection of chemical innovation and applied research. Its multifaceted applications—from drug design to advanced materials—ensure its continued relevance in a rapidly evolving scientific landscape.

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